Cas no 2580243-47-4 (2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid
• CAS No: 2580243-47-4
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5662279
• PubChem ID: 165895699
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580243-47-4
• 2-{[(benzyloxy)carbonyl]amino}-5-chloro-6-methylpyridine-3-carboxylic acid
• EN300-27729752
• 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid

• Inchi： 1S/C15H13ClN2O4/c1-9-12(16)7-11(14(19)20)13(17-9)18-15(21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,19,20)(H,17,18,21)
• InChI Key： AXYZIULWVJHCDN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=NC=1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid (CAS No. 2580243-47-4)

2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid, identified by its CAS number 2580243-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a benzyloxy carbonyl amide moiety and a chloro substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural features of 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid contribute to its unique chemical properties and potential biological functions. The benzyloxy carbonyl group, often referred to as an acyl protecting group, is commonly used in peptide synthesis and drug development to stabilize reactive intermediates. This functionality enhances the compound's utility in multi-step synthetic pathways, allowing for controlled modifications and derivatization. Additionally, the chloro substituent at the 5-position of the pyridine ring can influence electronic and steric properties, potentially affecting binding interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their role as key scaffolds in the design of bioactive molecules. Studies have demonstrated that pyridine-based compounds exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid may confer unique interactions with enzymes or receptors, making it a valuable starting point for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers are increasingly leveraging advanced computational methods and high-throughput screening techniques to identify promising candidates for drug discovery. The structural complexity of 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid suggests that it could serve as a precursor for designing molecules with enhanced selectivity and efficacy. For instance, modifications to the benzyloxy carbonyl group or the chloro substituent might lead to derivatives with improved pharmacokinetic profiles or reduced toxicity.

The synthesis of 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to construct the desired pyridine core. The use of protecting groups like the benzyloxy carbonyl moiety is critical in ensuring regioselectivity and minimizing unwanted side reactions. These synthetic strategies highlight the compound's significance in modern medicinal chemistry.

Recent advancements in drug discovery have emphasized the importance of targeting specific molecular mechanisms underlying diseases. Pyridine derivatives have been extensively studied for their ability to modulate enzyme activity and signal transduction pathways. For example, certain pyridine-based compounds have shown promise in inhibiting kinases or other enzymes involved in cancer progression. The structural features of 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid make it a versatile building block for designing molecules that can interact with such targets.

In addition to its pharmaceutical applications, this compound may find utility in agrochemical research. Pyridine derivatives are known for their role as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with essential biological processes in plants or pests. The presence of both electron-withdrawing and electron-donating groups in 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid could influence its reactivity and make it a valuable precursor for developing novel agrochemicals.

The chemical stability and solubility properties of 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid are also important considerations for its practical applications. Researchers often assess these properties to determine feasibility for formulation development or storage conditions. Advances in crystal engineering and solubility enhancement techniques may further improve the handling and application scope of this compound.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-chloro-6-methylpyridine-3-carboxylic acid (CAS No. 2580243-47-4) represents a fascinating subject of study with broad implications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a significant role in future drug development efforts.